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Compound of Interest

Compound Name: 2-Methoxy-4-nitroaniline

Cat. No.: B147289 Get Quote

An In-Depth Technical Guide to 4-Nitro-o-anisidine

Introduction
4-Nitro-o-anisidine, also known by its IUPAC name 2-Methoxy-4-nitroaniline, is an organic

compound with the chemical formula C₇H₈N₂O₃.[1][2][3][4] It presents as a yellow to orange

crystalline powder.[2] This compound is a key intermediate in the chemical industry, primarily

utilized in the synthesis of dyes and pigments.[2][4] Its molecular structure, featuring a nitro

group and an amino group on an anisole framework, makes it a valuable precursor for creating

various organic colorants. This guide provides a comprehensive overview of its physical and

chemical properties, synthesis, applications, and relevant experimental protocols for

researchers and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
The fundamental physical and chemical properties of 4-Nitro-o-anisidine are summarized

below. These properties are crucial for its handling, storage, and application in various

chemical processes.
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Property Value

IUPAC Name 2-Methoxy-4-nitroaniline[4][5]

Synonyms
4-Nitro-o-anisidine, Fast Red B Base, p-Nitro-o-

anisidine[3][5]

CAS Number 97-52-9[1][6]

Molecular Formula C₇H₈N₂O₃[1][2][3]

Molecular Weight 168.15 g/mol [1][3][6]

Appearance Yellow to orange crystalline powder[2]

Melting Point 140-142 °C[1][2]

Boiling Point ~337.07 °C to 364.2 °C (estimates vary)[1][2]

Density ~1.211 to 1.3 g/cm³[1][2]

Solubility
Slightly soluble in water (approx. 0.2 g/L).[2][7]

Soluble in some organic solvents.

Flash Point ~174 °C[1][2]

pKa 1.02 ± 0.10 (Predicted)[2]

Vapor Pressure 1.71E-05 mmHg at 25°C[2]

Reactivity and Stability
Stability: The compound is stable under normal storage conditions but may be sensitive to

moisture.[8] It is recommended to store it below +30°C.[2]

Reactivity: 4-Nitro-o-anisidine is incompatible with strong oxidizing agents, acids, acid

chlorides, acid anhydrides, and chloroformates.[8][9] When heated to decomposition, it can

emit toxic fumes of nitrogen oxides (NOx).[9]

Synthesis and Applications
The primary application of 4-Nitro-o-anisidine is as a precursor in the manufacturing of azo

dyes and pigments.[2][4] Notably, it is a key intermediate for the commercial production of
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Pigment Yellow 74.[4] The synthesis typically involves the nitration of o-anisidine.[10]
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Caption: Synthesis workflow for 4-Nitro-o-anisidine.
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Caption: Application of 4-Nitro-o-anisidine in pigment synthesis.

Experimental Protocols
Detailed experimental protocols are essential for the accurate characterization and quality

control of chemical compounds. Below are generalized methodologies for key analytical

experiments applicable to 4-Nitro-o-anisidine.

Melting Point Determination
Objective: To determine the melting point range of a solid sample as an indicator of purity.

Methodology:
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Sample Preparation: A small amount of the dry, crystalline 4-Nitro-o-anisidine is finely

powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point (literature value: 140-142 °C).[1]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes liquid (completion of melting) are

recorded.

Analysis: A sharp melting range of 1-2 °C indicates high purity. Impurities typically depress

and broaden the melting range.

Thin-Layer Chromatography (TLC) for Purity
Assessment
Objective: To assess the purity of a sample and identify the number of components in a

mixture.

Methodology:

Stationary Phase: A TLC plate coated with silica gel is used.

Sample Preparation: A dilute solution of 4-Nitro-o-anisidine is prepared in a suitable solvent

(e.g., ethyl acetate or dichloromethane).

Spotting: A small spot of the solution is applied to the baseline of the TLC plate using a

capillary tube.

Mobile Phase (Eluent): A solvent system is chosen based on polarity (e.g., a mixture of

hexane and ethyl acetate). The choice of solvent will depend on the polarity of potential

impurities.
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Development: The plate is placed in a sealed chromatography chamber containing the

mobile phase, ensuring the solvent level is below the baseline. The solvent moves up the

plate by capillary action.

Visualization: After the solvent front nears the top of the plate, the plate is removed and

dried. The spot of 4-Nitro-o-anisidine, being colored, is visible. For colorless impurities, UV

light may be used for visualization if they are UV-active.

Analysis: A single spot indicates a pure compound under these conditions. The Retention

Factor (Rf) value is calculated (Rf = distance traveled by spot / distance traveled by solvent

front) for documentation.

General Analytical Workflow
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Caption: A typical workflow for the analysis of a chemical sample.

Safety and Handling
4-Nitro-o-anisidine is classified as harmful if swallowed and may cause irritation to the eyes,

respiratory system, and skin.[2] It is also suspected of causing cancer and is toxic to aquatic life

with long-lasting effects.[4][7]

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Avoid release to the environment.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[2]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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